N-(2,4-dichlorophenyl)furan-2-carboxamide
Overview
Description
N-(2,4-dichlorophenyl)furan-2-carboxamide (DCF) is an organic compound that is commonly used in scientific research. It has a wide range of applications in fields such as biochemistry, physiology, and pharmacology. DCF is synthesized from a variety of starting materials and can be used to study the structure and function of proteins, nucleic acids, and other biomolecules. DCF is also used in the development of new drugs, as it can be used to study the effects of drugs on biological systems.
Scientific Research Applications
Synthesis and Chemical Reactions
- Synthesis and Photochemical Reactions : N-(p-chlorophenyl) carboxamides, related to N-(2,4-dichlorophenyl)furan-2-carboxamide, were synthesized and exposed to UV oxidative irradiation to produce corresponding benzo-furo and benzo-thieno phenanthridinones (Karminski-Zamola & Bajić, 1989).
- Suzuki-Miyaura Cross-Coupling Synthesis : N-(4-bromophenyl)furan-2-carboxamide was synthesized using a Suzuki-Miyaura cross-coupling method, demonstrating the potential for creating analogues with varying biological activities (Siddiqa et al., 2022).
- Synthesis and Reactivity of Furan Derivatives : Research on furan-2-carboxamides, closely related to N-(2,4-dichlorophenyl)furan-2-carboxamide, involves synthesis and subsequent reactivity studies, including electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017).
Biological Applications and Studies
- Antimicrobial Activity : Various derivatives of furan-2-carboxamides have been synthesized and evaluated for antimicrobial activity, demonstrating significant biological potential (Zanatta et al., 2007).
- Inhibition of Influenza A Virus : Furan-carboxamide derivatives, including those similar to N-(2,4-dichlorophenyl)furan-2-carboxamide, have been identified as potent inhibitors of the influenza A H5N1 virus, showcasing their potential in antiviral therapy (Yongshi et al., 2017).
- Anticancer Activity : The synthesis of furan-2-carboxamide derivatives has led to the development of compounds with potential anticancer activities. Studies include exploring their mechanism of action and effectiveness against various cancer cell lines (Yeşilkaynak et al., 2017).
Material Science Applications
- Polymerization Studies : Furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides, derived from furan carboxamides, offer a sustainable alternative to traditional polymers in material science applications (Jiang et al., 2015).
Molecular Recognition in DNA
- DNA Binding and Recognition : Studies on derivatives of furan-2-carboxamide have revealed their potential in DNA binding and molecular recognition, highlighting their importance in biochemical research (Muzikar et al., 2011).
properties
IUPAC Name |
N-(2,4-dichlorophenyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7Cl2NO2/c12-7-3-4-9(8(13)6-7)14-11(15)10-2-1-5-16-10/h1-6H,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INHZUTJGFJFPRQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NC2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301271497 |
Source
|
| Record name | N-(2,4-Dichlorophenyl)-2-furancarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301271497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
58050-54-7 |
Source
|
| Record name | N-(2,4-Dichlorophenyl)-2-furancarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=58050-54-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2,4-Dichlorophenyl)-2-furancarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301271497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2',4'-DICHLORO-2-FURANILIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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